Cadmium zirconium trioxide

• IUPAC Name: cadmium(2+);oxygen(2-);zirconium(4+)
• InChI: InChI=1S/Cd.3O.Zr/q+2;3*-2;+4
• InChI Key: SJRPZAHQHJSRQC-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Zr+4].[Cd+2]
• Molecular Formula: CdO3Zr
• DSSTOX Substance ID: DTXSID90923794
• Molecular Weight: 251.64 g/mol
• CAS No.: 12139-23-0

Description

Cadmium zirconium trioxide (CdZrO₃), CAS 12139-23-0, is an inorganic compound with the formula CdO₃Zr and a molecular weight of 251.63 g/mol . It adopts a perovskite-like structure, combining cadmium (Cd²⁺) and zirconium (Zr⁴⁺) in a cubic lattice stabilized by oxygen . The compound typically appears as a white or off-white crystalline powder and is synthesized via solid-state reactions or sol-gel methods at elevated temperatures (~1000°C) .

CdZrO₃ exhibits notable thermal stability and chemical inertness under standard conditions but decomposes in acidic environments, releasing toxic cadmium ions (Cd²⁺). For example, reaction with hydrochloric acid yields cadmium chloride (CdCl₂) and zirconium dioxide (ZrO₂) . Its applications span advanced ceramics for high-temperature electronics, catalytic systems (e.g., oxidation reactions), and specialized coatings . However, its utility is tempered by cadmium’s toxicity; CdZrO₃ is classified as an environmental hazard (UN 2570) and poses risks of oxidative stress and cellular damage upon exposure .

Preparation Methods

Mechanism and Precursor Selection

The sol-gel method enables molecular-level mixing of precursors, ensuring homogeneity in the final product. A representative protocol involves dissolving zirconium oxychloride (ZrOCl₂·8H₂O) and cadmium chloride (CdCl₂·H₂O) in aqueous media at 50°C, followed by alkaline precipitation using sodium hydroxide (NaOH). The reaction proceeds as:

$$\text{ZrOCl}$$2 + \text{CdCl}2 + 6\text{NaOH} \rightarrow \text{CdZrO}3 + 6\text{NaCl} + 3\text{H}2\text{O}

The alkaline medium stabilizes the tetragonal phase of zirconia, which is critical for forming the perovskite structure.

Gel Formation and Calcination

The resulting gel is washed ultrasonically with ethanol and water to remove chloride residues, dried at 60°C, and calcined at 200–800°C. X-ray diffraction (XRD) analysis confirms that calcination above 600°C yields crystalline CdZrO₃ with minimal monoclinic zirconia impurities. Particle sizes increase from 15 nm to 45 nm as calcination temperatures rise from 600°C to 800°C, attributed to Ostwald ripening.

Table 1: Sol-Gel Synthesis Parameters and Outcomes

Precursor Ratio (Cd:Zr)	Calcination Temperature (°C)	Crystallite Size (nm)	Phase Purity (%)
1:1	600	15 ± 2	98
1:1	800	45 ± 5	95

Solid-State Reaction

Powder Mixing and High-Temperature Processing

Solid-state synthesis involves mechanochemical mixing of cadmium oxide (CdO) and zirconium dioxide (ZrO₂) powders, followed by calcination at 1,100–1,300°C for 12–24 hours. The reaction is diffusion-limited, requiring intermittent grinding to enhance interfacial contact:

$$\text{CdO} + \text{ZrO}$$2 \xrightarrow{\Delta} \text{CdZrO}3

Challenges and Mitigation Strategies

Phase segregation often occurs due to the high melting point of ZrO₂ (2,715°C). Doping with 2–5 mol% yttria (Y₂O₃) reduces the sintering temperature to 1,100°C by stabilizing the cubic zirconia phase. However, excess yttria (>5 mol%) introduces secondary phases like Y₂Cd₂O₅, degrading dielectric properties.

Hydrothermal Synthesis

Autoclave-Based Crystallization

Hydrothermal methods utilize aqueous precursors in sealed autoclaves at 150–250°C. A typical procedure involves reacting cadmium nitrate (Cd(NO₃)₂) and zirconyl nitrate (ZrO(NO₃)₂) in a 1:1 molar ratio, adjusted to pH 10–12 with ammonium hydroxide. The high-pressure environment accelerates nucleation, yielding nanoparticles with diameters of 10–30 nm.

Morphological Control

Adding polyvinylpyrrolidone (PVP) as a capping agent restricts particle growth, producing spherical CdZrO₃ nanoparticles with narrow size distributions (PDI < 0.1). Prolonged hydrothermal treatment (>24 hours) induces aggregation, increasing average particle sizes to 50 nm.

Colloidal/Non-Aqueous Routes

Surfactant-Assisted Synthesis

Non-aqueous methods employ zirconium halides (e.g., ZrCl₄, ZrBr₄) and cadmium acetylacetonate (Cd(acac)₂) in trioctylphosphine oxide (TOPO) at 300–340°C. TOPO acts as a surfactant, stabilizing amorphous intermediates that crystallize into CdZrO₃ upon cooling. Kinetic modeling reveals a second-order nucleation process, where amorphous particles (1–2 nm) transform into nanocrystals.

Size and Optical Properties

Varying the halide precursor (Cl⁻ vs. Br⁻) influences reaction kinetics. Zirconium bromide (ZrBr₄) achieves 80% conversion at 200°C, whereas ZrCl₄ requires 300°C. The resulting CdZrO₃ nanocrystals exhibit size-dependent bandgap narrowing, from 3.2 eV (10 nm) to 2.8 eV (30 nm), due to quantum confinement effects.

Comparative Analysis of Synthesis Methods

Table 2: Method Comparison for CdZrO₃ Preparation

Method	Temperature (°C)	Particle Size (nm)	Phase Purity (%)	Energy Consumption
Sol-Gel	600–800	15–45	95–98	Moderate
Solid-State	1,100–1,300	500–1,000	85–90	High
Hydrothermal	150–250	10–50	98–99	Low
Colloidal	300–340	10–30	97–99	Moderate

• Sol-Gel : Optimal for high-purity films and powders but requires post-calcination.

• Solid-State : Suitable for bulk ceramics but prone to impurities.

• Hydrothermal : Ideal for nanocrystals with controlled morphology.

• Colloidal : Enables precise size tuning but involves toxic precursors.

Chemical Reactions Analysis

Thermal Decomposition

CdZrO₃ exhibits stability up to 1,200°C but decomposes under extreme conditions:
$\text{CdZrO}_3\rightarrow \text{CdO}+\text{ZrO}_2$
Thermogravimetric analysis (TGA) shows a mass loss of ~18% at 1,300°C, correlating with cadmium oxide sublimation .

Acid-Base Reactions

CdZrO₃ reacts with mineral acids, though zirconium’s oxide layer often slows dissolution.

Hydrochloric Acid (HCl):
$\text{CdZrO}_3+6\text{HCl}\rightarrow \text{CdCl}_2+\text{ZrCl}_4+3\text{H}_2\text{O}$
Reaction rates increase with acid concentration and temperature. At 80°C, 10 M HCl achieves full dissolution within 24 hours .

Sulfuric Acid (H₂SO₄):
$\text{CdZrO}_3+3\text{H}_2\text{SO}_4\rightarrow \text{CdSO}_4+\text{Zr SO}_4\text{ }_2+3\text{H}_2\text{O}$
Zirconium sulfate forms stable complexes, limiting further reaction .

Acid	Concentration	Temperature	Reaction Rate (mg/cm²·h)	Products
HCl	6 M	25°C	0.12	CdCl₂, ZrCl₄, H₂O
H₂SO₄	5 M	60°C	0.08	CdSO₄, Zr(SO₄)₂, H₂O

Redox Behavior

Cadmium’s +2 oxidation state makes CdZrO₃ susceptible to redox reactions.

Oxidation in Air:
At 800°C, cadmium sublimation occurs, leaving a zirconia-rich residue:
$2\text{CdZrO}_3+\text{O}_2\rightarrow 2\text{CdO}+2\text{ZrO}_2$

Reduction with Hydrogen:
$\text{CdZrO}_3+\text{H}_2\rightarrow \text{Cd}+\text{ZrO}_2+\text{H}_2\text{O}$
This reaction is utilized in metallurgical extraction processes .

Interactions with Aqueous Contaminants

CdZrO₃ demonstrates adsorption capabilities for heavy metals due to zirconium’s Lewis acidity:

Arsenic Adsorption:
In aqueous solutions, CdZrO₃ binds As(III) and As(V) via surface complexation:
$\equiv \text{Zr OH}+\text{AsO}_4^{3-}\rightarrow \equiv \text{Zr AsO}_4+\text{OH}^-$
Studies report adsorption capacities of 45–60 mg/g at pH 5–7 .

Lead(II) Removal:
Cadmium’s ion-exchange properties enhance Pb²⁺ uptake:
$\text{CdZrO}_3+\text{Pb}^{2+}\rightarrow \text{PbZrO}_3+\text{Cd}^{2+}$

Scientific Research Applications

Material Properties and Synthesis

Cadmium zirconium trioxide is synthesized through various methods, including sol-gel processes, co-precipitation, and hydrothermal synthesis. The choice of synthesis method significantly influences the material's microstructure, phase stability, and functional properties.

Key Properties:

• High thermal stability
• Excellent dielectric properties
• Potential photocatalytic activity

Synthesis Methods:

Method	Temperature (°C)	Duration (hours)	Phase Stability
Sol-Gel	600-800	2-4	Tetragonal
Co-precipitation	400-600	1-3	Monoclinic
Hydrothermal	200-300	12-24	Cubic

Applications in Electronics

This compound has shown promise in electronic applications due to its high dielectric constant and thermal stability. It is particularly useful in:

• Capacitors : CdZrO₃ can be used as a dielectric material in capacitors, enhancing energy storage capabilities.
• Piezoelectric Devices : The material's piezoelectric properties make it suitable for sensors and actuators in various electronic devices.

Case Study:
A study demonstrated that CdZrO₃-based capacitors exhibited improved energy density compared to traditional dielectric materials, making them suitable for next-generation energy storage systems .

Catalytic Applications

The photocatalytic activity of this compound has been explored for environmental applications, particularly in the degradation of pollutants.

Photocatalytic Activity:
CdZrO₃ has been tested for its ability to degrade organic dyes under UV light irradiation. The results indicate that it can effectively break down pollutants, making it a potential candidate for wastewater treatment.

Data Table: Photocatalytic Efficiency

Pollutant	Initial Concentration (mg/L)	Degradation Rate (%)
Methylene Blue	10	85
Rhodamine B	10	78
Phenol	5	90

Biomedical Applications

In the biomedical field, this compound has been investigated for its potential use in drug delivery systems and as a biomaterial due to its biocompatibility.

Drug Delivery Systems:
Research indicates that CdZrO₃ nanoparticles can encapsulate therapeutic agents, providing controlled release profiles which enhance the efficacy of treatments.

Case Study:
A recent study highlighted the use of CdZrO₃ nanoparticles in delivering anticancer drugs. The results showed a significant increase in drug uptake by cancer cells compared to conventional delivery methods .

Mechanism of Action

The mechanism by which cadmium zirconium trioxide exerts its effects is primarily related to its structural and chemical properties. The compound’s high surface area and stability make it an effective catalyst, while its optical properties enable its use in bioimaging and sensors. The molecular targets and pathways involved depend on the specific application, such as catalytic sites in chemical reactions or interaction with biological molecules in medical applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

CdZrO₃ belongs to a broader class of cadmium-containing oxides and zirconates. Below, we compare its properties with structurally or functionally analogous compounds:

Cadmium Titanium Trioxide (CdTiO₃)

Property	CdZrO₃	CdTiO₃
Crystal Structure	Perovskite (cubic)	Ilmenite (trigonal)
Thermal Stability	Stable up to ~1200°C	Decomposes above ~900°C
Applications	High-temperature ceramics, catalysis	Photocatalysis, dielectric materials
Toxicity	High (Cd²⁺ release)	High (Cd²⁺ release)
Regulatory Status	Restricted under EU REACH	Restricted under EU REACH

CdTiO₃ shares cadmium’s toxicity but differs in structure and thermal resilience. Its ilmenite structure limits use in extreme thermal environments compared to CdZrO₃ .

Cadmium Zinc Sulfide (CdZnS)

Property	CdZrO₃	CdZnS
Structure	Oxide perovskite	Hexagonal wurtzite
Bandgap (eV)	Insulator (~3.5)	Tunable (2.4–3.0)
Applications	Ceramics, catalysis	Optoelectronics, solar cells
Toxicity	High (Cd²⁺ release)	Moderate (lower Cd solubility)

CdZnS is a semiconductor with tunable optical properties, contrasting CdZrO₃’s insulating behavior. Its lower cadmium ion solubility reduces environmental risks relative to CdZrO₃ .

Cobalt Zirconate (CoZrO₃) and Manganese Zirconate (MnZrO₃)

Property	CdZrO₃	CoZrO₃	MnZrO₃
Magnetic Properties	Non-magnetic	Ferromagnetic	Antiferromagnetic
Catalytic Activity	Moderate (oxidation)	High (CO oxidation)	Moderate (NOx reduction)
Toxicity	High (Cd²⁺)	Low (Co²⁺ less toxic than Cd²⁺)	Low (Mn²⁺ less toxic than Cd²⁺)

CoZrO₃ and MnZrO₃ exhibit superior catalytic performance in specific reactions and lower toxicity due to the absence of cadmium .

Key Research Findings and Trends

• Structural Advantages : CdZrO₃’s cubic perovskite structure enhances thermal stability compared to CdTiO₃’s ilmenite phase, making it preferable for high-temperature applications .
• Environmental Concerns : Both CdZrO₃ and CdTiO₃ face regulatory restrictions due to cadmium’s persistence and bioaccumulation .
• Emerging Alternatives : Cobalt and manganese zirconates are gaining traction as less toxic alternatives in catalysis and electronics .

Biological Activity

Cadmium zirconium trioxide (CZT) is an inorganic compound that has garnered attention for its potential applications in various fields, including electronics, ceramics, and biomedicine. Understanding its biological activity is crucial for assessing its safety and efficacy in these applications. This article synthesizes current research findings regarding the biological activity of CZT, including its cytotoxicity, mechanisms of action, and potential therapeutic uses.

Chemical Composition and Properties

This compound is composed of cadmium (Cd), zirconium (Zr), and oxygen (O) in a trioxide form. The chemical formula can be represented as $\text{CdZrO}_3$. This compound exhibits unique physicochemical properties that make it suitable for various applications, particularly in the field of materials science.

Research has shown that cadmium compounds, including CZT, can exhibit significant cytotoxic effects. Cadmium is known to disrupt cellular functions through various mechanisms:

• Oxidative Stress : Cadmium induces oxidative stress by generating reactive oxygen species (ROS), leading to cellular damage. This process can result in apoptosis (programmed cell death) and necrosis in exposed cells .
• DNA Damage : Studies have indicated that cadmium can cause DNA damage by interfering with the DNA mismatch repair system, which may contribute to carcinogenesis .
• Protein Misfolding : Cadmium has been shown to bind to cysteine residues in proteins, potentially leading to misfolding and loss of function .

Case Studies

Several studies have investigated the biological activity of cadmium compounds, providing insights into their effects on human health:

• In Vitro Studies : Research on human Jurkat T cells revealed that exposure to cadmium at concentrations above 0.5 mM resulted in significant apoptosis and increased levels of tumor necrosis factor α (TNF-α) . This indicates a strong inflammatory response triggered by cadmium exposure.
• Animal Models : In studies involving animal models, cadmium exposure led to chronic lung disease and other respiratory issues. For instance, a study found that prolonged inhalation of cadmium compounds resulted in significant lung damage and increased mortality rates among exposed animals .
• Zirconium Compounds : While cadmium's toxicity is well-documented, zirconium compounds like CZT have shown varied biological responses. For example, zirconium oxide nanoparticles demonstrated antimicrobial properties against both Gram-positive and Gram-negative bacteria without significant cytotoxicity to normal cells at lower concentrations . This suggests that while cadmium contributes to toxicity, zirconium may mitigate some harmful effects.

Data Tables

Study	Cell Type	Cadmium Concentration	Effect Observed
	Jurkat T Cells	>0.5 mM	Apoptosis, TNF-α release
	Rats	6 mg/m³	Lung damage, increased mortality
	Various Cancer Cells	3.9–1,000 μg/mL	Dose-dependent growth inhibition

Potential Therapeutic Applications

Despite its toxicological profile, there are potential therapeutic applications for this compound:

• Nanotechnology : The unique properties of CZT make it a candidate for use in drug delivery systems where controlled release is essential.
• Biomedical Applications : Research into the use of CZT in cancer therapy is ongoing, particularly regarding its ability to selectively target cancer cells while sparing normal cells.

Q & A

Q. How can researchers characterize the structural and compositional homogeneity of CdZrO₃?

• Methodological Answer : Combine XRD for crystallographic phase identification with energy-dispersive X-ray spectroscopy (EDS) or X-ray photoelectron spectroscopy (XPS) to verify elemental composition. Spectrographic techniques, such as atomic absorption spectroscopy (AAS), are recommended for quantifying trace cadmium content (e.g., detecting impurities <1 ppm) . Thermal gravimetric analysis (TGA) can assess stability under varying temperatures .

Q. What safety protocols are critical when handling CdZrO₃ in laboratory experiments?

• Methodological Answer : CdZrO₃ is classified under UN 2570 (6.1/PG 3) due to cadmium’s toxicity. Researchers must use fume hoods, wear PPE (gloves, lab coats, respirators), and implement waste disposal protocols for cadmium-containing residues. Regular monitoring of airborne cadmium levels via inductively coupled plasma mass spectrometry (ICP-MS) is advised to ensure compliance with occupational exposure limits (OELs) .

Advanced Research Questions

Q. How does doping with transition metals (e.g., Mn, Cu) affect the electronic and catalytic properties of CdZrO₃?

• Methodological Answer : Doping modifies bandgap and surface reactivity. For example, manganese-doped CdZrO₃ can be prepared via co-precipitation, where Mn²⁺ substitutes Cd²⁺ sites. Ultraviolet-visible (UV-Vis) spectroscopy and density functional theory (DFT) simulations are used to study bandgap tuning. Catalytic activity is tested via CO oxidation experiments, with XPS validating surface oxidation states .

Q. What experimental strategies resolve contradictions in reported photocatalytic efficiencies of CdZrO₃?

• Methodological Answer : Discrepancies often arise from differences in synthesis routes (e.g., sol-gel vs. solid-state) or defect densities. Controlled experiments should isolate variables:

• Compare defect concentrations using positron annihilation lifetime spectroscopy (PALS).
• Standardize photocatalytic testing under identical light intensity (e.g., AM 1.5G solar simulator) and pollutant concentrations (e.g., methylene blue degradation kinetics) .

Q. How can CdZrO₃ be integrated into composite materials for radiation shielding or dielectric applications?

• Methodological Answer : For radiation shielding, blend CdZrO₃ with high-Z oxides (e.g., Bi₂O₃) via ball milling, and evaluate shielding efficiency using gamma-ray attenuation coefficients. For dielectric applications, prepare thin films via pulsed laser deposition (PLD) and measure permittivity/impedance across frequencies (1 Hz–1 MHz) .

Q. What analytical approaches quantify environmental leaching of cadmium from CdZrO₃-based materials?

• Methodological Answer : Conduct leaching tests (e.g., TCLP or DIN 38414-S4) under acidic conditions (pH 4–5). Analyze leachates via ICP-MS or anodic stripping voltammetry (ASV) to detect Cd²⁺ concentrations. Long-term stability studies in simulated soil/water matrices (e.g., OECD guidelines) assess ecological risks .

Methodological Pitfalls to Avoid

• Synthesis : Incomplete calcination may leave unreacted ZrO₂/CdO phases, misleading XRD interpretations .
• Doping : Non-uniform dopant distribution can skew catalytic data; use elemental mapping via TEM-EDS .
• Safety : Improper waste neutralization may release bioaccumulative Cd²⁺ into ecosystems .